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Compound Name: Kri paste

Cat. No.: B1172498 Get Quote

Essential Safety and Handling Guide for Kri
Paste
For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides immediate and essential safety protocols, operational

procedures, and disposal plans for handling Kri paste, a dental material with specific chemical

components that necessitate careful management. By adhering to these guidelines, you can

mitigate risks and maintain a safe laboratory environment.

Chemical Composition and Hazards
Kri paste is a formulation primarily used in dentistry and is composed of the following active

ingredients:

Iodoform (80.8%): Harmful if swallowed, in contact with skin, or if inhaled. Causes skin and

serious eye irritation. May cause respiratory irritation.[1]

Parachlorophenol (2.025%): Harmful if swallowed, in contact with skin, or if inhaled.[2] Toxic

to aquatic life with long-lasting effects.[3][4]

Camphor (4.86%): Flammable solid that is harmful if swallowed or inhaled. It causes skin

and serious eye irritation and may cause respiratory irritation.[5][6][7]

Menthol (1.215%): Causes skin and serious eye irritation.[8][9][10][11]
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A comprehensive understanding of the hazards associated with each component is critical for

safe handling. The following tables summarize the key hazard information and

physical/chemical properties.

Table 1: Hazard Classification of Kri Paste Components

Component GHS Hazard Classification Hazard Statements

Iodoform

Acute Toxicity, Oral (Category

4) Acute Toxicity, Dermal

(Category 4) Acute Toxicity,

Inhalation (Category 4) Skin

Irritation (Category 2) Eye

Irritation (Category 2A)

Specific Target Organ Toxicity -

Single Exposure (Category 3),

Respiratory System

H302: Harmful if swallowed

H312: Harmful in contact with

skin H332: Harmful if inhaled

H315: Causes skin irritation

H319: Causes serious eye

irritation H335: May cause

respiratory irritation[1][12]

Parachlorophenol

Acute Toxicity, Oral (Category

4) Acute Toxicity, Dermal

(Category 4) Acute Toxicity,

Inhalation (Category 4)

Hazardous to the Aquatic

Environment, Chronic

(Category 2)

H302: Harmful if swallowed

H312: Harmful in contact with

skin H332: Harmful if inhaled

H411: Toxic to aquatic life with

long lasting effects[3][4]

Camphor

Flammable Solid (Category 2)

Acute Toxicity, Oral (Category

4) Acute Toxicity, Inhalation

(Category 4) Skin Irritation

(Category 2) Serious Eye

Damage/Eye Irritation

(Category 1) Specific Target

Organ Toxicity - Single

Exposure (Category 2)

H228: Flammable solid H302:

Harmful if swallowed H332:

Harmful if inhaled H315:

Causes skin irritation H318:

Causes serious eye damage

H371: May cause damage to

organs[6]

Menthol

Skin Irritation (Category 2)

Serious Eye Damage/Eye

Irritation (Category 2A)

H315: Causes skin irritation

H319: Causes serious eye

irritation[9]
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Table 2: Physical and Chemical Properties of Kri Paste Components

Component Appearance
Melting
Point (°C)

Boiling
Point (°C)

Flash Point
(°C)

Solubility in
Water

Iodoform

Yellow

crystalline

solid

119 - 123 Decomposes
Not

applicable

Slightly

soluble

Parachloroph

enol

Colorless to

light-colored

crystals

42 - 44 217 121
26 g/L at

20°C[4]

Camphor

White,

crystalline

solid

175 - 177 204 64[13] Insoluble

Menthol
White

crystals
36 - 38 212 101°C Insoluble

Personal Protective Equipment (PPE)
Due to the hazardous nature of its components, stringent use of Personal Protective

Equipment is mandatory when handling Kri paste.

Hand Protection: Wear nitrile or neoprene gloves that are resistant to chemicals. Ensure

gloves are regularly inspected for tears or punctures and are promptly replaced if

compromised.[11][14][15]

Eye and Face Protection: Chemical safety goggles with side shields or a full-face shield are

required to protect against splashes and airborne particles.[15][16]

Skin and Body Protection: A lab coat or gown with long sleeves should be worn to protect the

skin and personal clothing from contamination.[17] In situations with a higher risk of

splashing, a chemically resistant apron is recommended.

Respiratory Protection: If there is a risk of inhaling dust or vapors, particularly when handling

the powdered components or during procedures that may generate aerosols, a NIOSH-
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approved respirator should be used.[8] Work should be conducted in a well-ventilated area

or under a chemical fume hood.

Procedural Guidance for Handling Kri Paste
Adherence to a strict operational protocol is essential for minimizing exposure and ensuring a

safe working environment.

3.1. Preparation and Handling:

Work Area: Designate a specific, well-ventilated area for handling Kri paste, preferably

within a chemical fume hood.[18]

Personal Protective Equipment: Before handling, ensure all required PPE is correctly

donned.

Dispensing: When dispensing the paste, use dedicated spatulas or instruments to avoid

cross-contamination.

Avoidance of Contamination: Keep containers of Kri paste and its components tightly sealed

when not in use.

3.2. Spill Management Protocol:

A spill of Kri paste or its components requires immediate and appropriate action to prevent

exposure and environmental contamination.
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Spill Management Workflow for Kri Paste
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3.3. First Aid Measures:

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, making sure to lift the upper and lower eyelids. Seek immediate medical attention.

[19]

Skin Contact: Remove any contaminated clothing and wash the affected skin area with

plenty of soap and water. If irritation persists, seek medical advice.[19]

Inhalation: Move the individual to an area with fresh air. If they are not breathing, administer

artificial respiration. If breathing is difficult, provide oxygen. Seek immediate medical

attention.[19]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by

mouth to an unconscious person. Seek immediate medical attention.[12]

Disposal Plan
Proper disposal of Kri paste and its contaminated materials is crucial to prevent environmental

harm and ensure regulatory compliance.

Waste Segregation: All materials contaminated with Kri paste, including gloves, wipes, and

disposable instruments, must be collected in a designated, sealed, and clearly labeled

hazardous waste container.[18]

Disposal of Unused Product: Unused Kri paste should be disposed of as hazardous

chemical waste. Do not discard it down the drain or in the general trash.[18]

Regulatory Compliance: The disposal of this hazardous waste must be conducted in

accordance with local, state, and federal regulations. It may be necessary to arrange for

disposal through a licensed hazardous waste management company.[20][21] For specific

guidance, consult your institution's environmental health and safety department.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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